Cas no 121878-11-3 (3'-Adenylic acid,2',5'-dideoxy- (9CI))

• Product name: 3'-Adenylic acid,2',5'-dideoxy- (9CI)
• CAS No: 121878-11-3
• MF: C₁₀H₁₄N₅O₅P
• MW: 315.22246
• CID: 104635
• PubChem ID: 444894

3'-Adenylic acid,2',5'-dideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3'-Adenylic acid,2',5'-dideoxy- (9CI)
• 2' 5'-DIDEOXYADENOSINE 3'-MONOPHOSPHATE
• 2',5'-Dideoxy-3'-adenylic acid
• 2',5'-dd-3'-amp
• 2μ,5μ-dd-3μ-AMP, 2μ,5μ-Dideoxy-3μ-AMP
• 2′,5′-Dideoxy-3′-AMP
• 2μ,5μ-dd-3μ-AMP, 2μ,5μ-Dideoxy-3μ-AMP
• PD005869
• 121878-11-3
• AKOS025394264
• 2/' 5/'-DIDEOXYADENOSINE 3/'-MONOPHOSPHATE
• 2',5'-dideoxy-adenosine 3'-monophosphate
• 2,5-Dideoxyadenosine 3-monophosphate
• Q27095747
• SCHEMBL1920523
• [(2R,3S,5R)-5-(6-aminopurin-9-yl)-2-methyloxolan-3-yl] dihydrogen phosphate
• NS00069447
• DB06843
• {[(2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-2-methyloxolan-3-yl]oxy}phosphonic acid
• (((2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-2-methyloxolan-3-yl)oxy)phosphonic acid

• Inchi： InChI=1S/C10H14N5O5P/c1-5-6(20-21(16,17)18)2-7(19-5)15-4-14-8-9(11)12-3-13-10(8)15/h3-7H,2H2,1H3,(H2,11,12,13)(H2,16,17,18)/t5-,6+,7-/m1/s1
• InChI Key： NFGZMOICZSFFLB-DSYKOEDSSA-N
• SMILES： OP(O[C@@H]1[C@@H](C)O[C@@H](N2C=NC3C(=NC=NC2=3)N)C1)(O)=O

Computed Properties

• Exact Mass: 315.073
• Monoisotopic Mass: 315.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų
• XLogP3: _1

Experimental Properties

• Density: 2.04
• Boiling Point: 658.1°C at 760 mmHg
• Flash Point: 351.8°C
• Refractive Index: 1.834
• PSA: 155.42000
• LogP: 0.77500

3'-Adenylic acid,2',5'-dideoxy- (9CI) Security Information

• WGK Germany：3
• Storage Condition：−20°C